Cas no 6468-93-5 (2H-1-Benzopyran-2-one,5,7-dihydroxy-3-phenyl-)

• Product Name: 2H-1-Benzopyran-2-one,5,7-dihydroxy-3-phenyl-
• CAS No: 6468-93-5
• MF: C₁₅H₁₀O₄
• MW: 254.237504482269
• CID: 501008
• PubChem ID: 12464343
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one,5,7-dihydroxy-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,5,7-dihydroxy-3-phenyl-
• 5,7-dihydroxy-3-phenylchromen-2-one
• 5,7-DIHYDROXY-3-PHENYLCOUMARIN
• 2H-1-Benzopyran-2-one,5,7-dihydroxy-3-phenyl
• 5,7-Dihydroxy-3-phenyl-cumarin
• Coumarin,5,7-dihydroxy-3-phenyl-(6CI,7CI,8CI)
• DTXSID40499297
• 6468-93-5
• 5,7-Dihydroxy-3-phenyl-2H-chromen-2-one
• CHEMBL3913244
• SCHEMBL980360
• 5,7-Dihydroxy-3-phenyl-2H-1-benzopyran-2-one
• FT-0712888

• Inchi： 1S/C15H10O4/c16-10-6-13(17)12-8-11(9-4-2-1-3-5-9)15(18)19-14(12)7-10/h1-8,16-17H
• InChI Key： ZTLFUVNERQMWAR-UHFFFAOYSA-N
• SMILES： O1C(C(C2C=CC=CC=2)=CC2C(=CC(=CC1=2)O)O)=O

Computed Properties

• Exact Mass: 254.05800
• Monoisotopic Mass: 254.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.443
• Boiling Point: 562.3°C at 760 mmHg
• Flash Point: 221.4°C
• Refractive Index: 1.698
• PSA: 70.67000
• LogP: 2.87120